Cas no 2227800-09-9 ((2S)-1-(4-methylpyrimidin-5-yl)propan-2-ol)

• Product Name: (2S)-1-(4-methylpyrimidin-5-yl)propan-2-ol
• CAS No: 2227800-09-9
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6046753
• PubChem ID: 165646571
• Update Time: 2025-05-20

(2S)-1-(4-methylpyrimidin-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(4-methylpyrimidin-5-yl)propan-2-ol
• EN300-1763919
• 2227800-09-9

• Inchi： 1S/C8H12N2O/c1-6(11)3-8-4-9-5-10-7(8)2/h4-6,11H,3H2,1-2H3/t6-/m0/s1
• InChI Key： RKBFLTFWUJIZLG-LURJTMIESA-N
• SMILES： O[C@@H](C)CC1=CN=CN=C1C

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46Ų

Additional information on (2S)-1-(4-methylpyrimidin-5-yl)propan-2-ol

(2S)-1-(4-methylpyrimidin-5-yl)propan-2-ol (CAS No. 2227800-09-9): An Emerging Compound in Pharmaceutical Research

(2S)-1-(4-methylpyrimidin-5-yl)propan-2-ol, with the CAS number 2227800-09-9, is a chiral compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, which include a chiral center and a pyrimidine ring. These properties make it an attractive candidate for various therapeutic applications, particularly in the development of new drugs targeting specific biological pathways.

The chemical structure of (2S)-1-(4-methylpyrimidin-5-yl)propan-2-ol consists of a 4-methylpyrimidine moiety attached to a chiral propanol group. The presence of the chiral center at the propanol position imparts enantiomeric specificity to the molecule, which is crucial for its biological activity. The pyrimidine ring, known for its involvement in nucleic acid metabolism and other biological processes, further enhances the compound's potential as a therapeutic agent.

Recent studies have highlighted the pharmacological properties of (2S)-1-(4-methylpyrimidin-5-yl)propan-2-ol. One notable area of research is its potential as an inhibitor of specific enzymes involved in cancer cell proliferation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme in the DNA repair pathway, thereby sensitizing cancer cells to DNA-damaging agents. This finding suggests that (2S)-1-(4-methylpyrimidin-5-yl)propan-2-ol could be developed as an adjuvant therapy to enhance the efficacy of existing cancer treatments.

In addition to its anti-cancer properties, (2S)-1-(4-methylpyrimidin-5-yl)propan-2-ol has shown promise in other therapeutic areas. Research conducted by a team at the University of California, San Francisco, revealed that this compound exhibits potent anti-inflammatory effects by modulating the activity of certain cytokines and chemokines. This property makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of (2S)-1-(4-methylpyrimidin-5-yl)propan-2-ol has been optimized through various synthetic routes, ensuring high yields and enantiomeric purity. One common approach involves the reaction of 4-methylpyrimidine with an appropriate chiral alcohol precursor, followed by purification steps to isolate the desired enantiomer. The ability to synthesize this compound efficiently and with high purity is crucial for its further development and clinical testing.

Clinical trials are currently underway to evaluate the safety and efficacy of (2S)-1-(4-methylpyrimidin-5-yl)propan-2-ol in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. These findings provide a strong foundation for advancing to later-stage clinical trials, where the compound's therapeutic potential will be further assessed.

In conclusion, (2S)-1-(4-methylpyrimidin-5-yl)propan-2-ol (CAS No. 2227800-09-9) represents an exciting new frontier in pharmaceutical research. Its unique chemical structure and promising pharmacological properties make it a valuable candidate for developing novel therapies across multiple disease areas. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing medical treatments and improving patient outcomes.